Cas no 1097018-19-3 (methyl 2-(4-methoxyphenyl)-6-methylbenzoate)

• Product Name: methyl 2-(4-methoxyphenyl)-6-methylbenzoate
• CAS No: 1097018-19-3
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 5528334
• Update Time: 2025-06-12

methyl 2-(4-methoxyphenyl)-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4'-methoxy-3-methyl-, methyl ester
• methyl 2-(4-methoxyphenyl)-6-methylbenzoate

• Inchi： 1S/C16H16O3/c1-11-5-4-6-14(15(11)16(17)19-3)12-7-9-13(18-2)10-8-12/h4-10H,1-3H3
• InChI Key： JCUIPTNGJIPBLW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)=CC=CC(C)=C1C(OC)=O

Additional information on methyl 2-(4-methoxyphenyl)-6-methylbenzoate

Methyl 2-(4-Methoxyphenyl)-6-Methylbenzoate (CAS No. 1097018-19-3): A Comprehensive Overview

Methyl 2-(4-methoxyphenyl)-6-methylbenzoate (CAS No. 1097018-19-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a benzoate moiety substituted with a 4-methoxyphenyl group and a methyl group at the 6-position. The combination of these functional groups imparts distinct chemical and physical properties that make it an attractive candidate for a wide range of applications.

The chemical formula of methyl 2-(4-methoxyphenyl)-6-methylbenzoate is C₁₅H₁₆O₃, and its molecular weight is approximately 244.28 g/mol. The compound is typically synthesized through esterification reactions involving the corresponding carboxylic acid and methanol in the presence of a suitable catalyst. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In the realm of pharmaceutical research, methyl 2-(4-methoxyphenyl)-6-methylbenzoate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that methyl 2-(4-methoxyphenyl)-6-methylbenzoate could serve as a valuable starting material for the design and synthesis of novel therapeutic agents.

Beyond its pharmaceutical applications, methyl 2-(4-methoxyphenyl)-6-methylbenzoate has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that thin films prepared from this compound exhibit excellent charge transport characteristics, making them ideal candidates for use in organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The environmental impact of methyl 2-(4-methoxyphenyl)-6-methylbenzoate is another area of active research. Studies have shown that this compound has low toxicity and does not pose significant environmental risks when handled properly. However, it is important to follow standard safety protocols during its synthesis and use to ensure the well-being of both laboratory personnel and the environment.

In conclusion, methyl 2-(4-methoxyphenyl)-6-methylbenzoate (CAS No. 1097018-19-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, this compound is poised to play a significant role in advancing various scientific fields.